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Compound of Interest

Compound Name: 1-(4-Tert-butylphenyl)ethanamine

Cat. No.: B1276125

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). It is compiled from publicly available data and is
intended for use by qualified individuals trained in the handling of potentially hazardous
chemicals. Always consult the official SDS from the supplier and follow all institutional and
regulatory safety protocols.

Introduction

1-(4-tert-butylphenyl)ethanamine is a primary amine derivative of phenethylamine. Its
structure, featuring a bulky tert-butyl group on the phenyl ring, suggests potential applications
as an intermediate in the synthesis of more complex molecules, including pharmacologically
active compounds. Due to the limited availability of specific toxicological data for this
compound, this guide employs a "read-across" approach, leveraging safety and toxicological
information from structurally similar compounds, namely phenethylamine and 1-
phenylethanamine, to provide a comprehensive overview of its potential hazards and
recommended handling procedures.

Physicochemical and Toxicological Properties

The following tables summarize the available physicochemical and toxicological data for 1-(4-
tert-butylphenyl)ethanamine and its structural analogs. The data for the target compound is
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limited, and therefore, the properties of its analogs should be carefully considered for a

conservative risk assessment.

Table 1: Physicochemical Properties

1-(4-tert-

1-
Property butylphenyl)ethana Phenethylamine .
. Phenylethanamine
mine
CAS Number 89538-65-8 64-04-0 618-36-0
Molecular Formula C12H19N CsH11N CsH11N
Molecular Weight 177.29 g/mol 121.18 g/mol [1] 121.18 g/mol [2]
S Water-white liquid with
o Colorless liquid with a ] )
Appearance Liquid ] a mild ammoniacal
fishy odor[1]
odor[2]
Boiling Point Not available 197.5 °C[1] 188.5 °C[2]
Melting Point Not available -60 °C[1] -65 °C[2]
Flash Point Not available 81 °C (closed cup)[1] 79.4 °C[2]
Soluble in water, Soluble in most
Solubility Not available ethanol, and ether[3] organic solvents and
[4] hydrocarbons[2]
) ] 0.9640 g/cms at 25 0.9535 g/cms at 20
Density Not available

°C[1]

°C[2]

Table 2: Toxicological Data and GHS Hazard
Classifications (Read-Across)
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Hazard

Phenethylamine

1-
Phenylethanamine

Inferred Hazard for
1-(4-tert-
butylphenyl)ethana
mine

Acute Oral Toxicity

Toxic if swallowed
(Category 3)[5]

Harmful if swallowed
(Category 4)[6][7]

Potentially harmful or

toxic if swallowed.

Acute Dermal Toxicity

Not classified

Harmful in contact
with skin (Category 4)
[61[7]

Potentially harmful in

contact with skin.

Skin

Corrosion/Irritation

Causes severe skin
burns and eye
damage (Category 1)
[5]

Causes severe skin
burns and eye
damage (Category
1B)[6][7]

Presumed to cause

severe skin burns.

Serious Eye

Damage/Irritation

Causes severe skin
burns and eye
damage (Category 1)
[5]

Causes serious eye
damage (Category 1)
[6]

Presumed to cause

serious eye damage.

Aquatic Hazard

Harmful to aquatic life
(Category 3)[5]

Not classified

Potentially harmful to

aquatic life.

Safety and Handling

Based on the read-across analysis, 1-(4-tert-butylphenyl)ethanamine should be handled as a

corrosive and potentially toxic substance. Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) and a

lab coat. Ensure full skin coverage.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If the substance is handled outside of a fume hood or if aerosolization is possible, a
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NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls

e Work should be conducted in a well-ventilated laboratory, with preference given to the use of
a certified chemical fume hood.

e An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Handling Procedures

» Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Experimental Protocols
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The following are summaries of standardized OECD guidelines for assessing the toxicological
properties of a chemical. These protocols provide a framework for the types of studies that
would be necessary to fully characterize the safety profile of 1-(4-tert-
butylphenyl)ethanamine.

Acute Oral Toxicity (Based on OECD Guideline 401 - now
superseded, but principles remain relevant)

» Objective: To determine the short-term adverse effects of a single oral dose of a substance.

[8]

» Methodology: The test substance is administered orally in a single dose to a group of
experimental animals (typically rodents).[8] Several dose levels are used, with a
recommended minimum of 5 animals per dose level.[8] The animals are observed for a
period of at least 14 days for signs of toxicity and mortality.[8] Body weight is recorded
weekly, and a gross necropsy is performed on all animals at the end of the study.[8] The
LD50 (the statistically derived dose expected to cause death in 50% of the animals) is
calculated.[8]

» Note: This guideline has been replaced by OECD TG 420, 423, and 425, which use fewer
animals.[9][10]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

¢ Objective: To assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[11][12]

* Methodology: A single dose of the test substance is applied to a small area of the skin
(typically of an albino rabbit) under a semi-occlusive patch for up to 4 hours.[6][12] The skin
is then observed for signs of erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.[12] The severity of the lesions is scored,
and the reversibility of the effects is evaluated over a period of 14 days.[5] A sequential
testing strategy, starting with in vitro methods, is recommended to minimize animal testing.[5]
[11]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1276125?utm_src=pdf-body
https://www.benchchem.com/product/b1276125?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://www.scribd.com/document/362145448/Oecd-401-PDF
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Objective: To determine the potential of a substance to produce irritation or corrosion when
applied to the eye.[13][14]

» Methodology: A single dose of the test substance is applied to the conjunctival sac of one
eye of an experimental animal (typically an albino rabbit), with the other eye serving as a
control.[13][14] The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
effects on the cornea, iris, and conjunctiva.[14] The severity of any lesions is scored, and the
reversibility is assessed over a 21-day observation period.[14] The use of analgesics and
anesthetics is recommended to minimize animal distress.[15] A weight-of-evidence analysis
and in vitro testing are encouraged before proceeding to in vivo studies.[15][16]

Bacterial Reverse Mutation Test (Ames Test) (OECD
Guideline 471)

o Objective: To screen for the mutagenic potential of a substance, specifically its ability to
induce gene mutations.

» Methodology: The test uses several strains of amino acid-requiring bacteria (e.g., Salmonella
typhimurium and Escherichia coli) that have mutations in the genes responsible for
synthesizing that amino acid. The bacteria are exposed to the test substance, both with and
without a metabolic activation system (S9 mix, which simulates mammalian metabolism). If
the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on
a medium lacking the specific amino acid.[7] The number of revertant colonies is counted
and compared to a negative control.

Visualizations
General Laboratory Workflow for Handling 1-(4-tert-
butylphenyl)ethanamine
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Caption: Standard workflow for the safe handling of potentially hazardous chemical
compounds.
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Caption: Postulated metabolic pathway based on known phenethylamine metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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